Cas no 2138191-39-4 (Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1-methylethyl)-)

• Product Name: Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1-methylethyl)-
• CAS No: 2138191-39-4
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 5301069
• Update Time: 2025-06-09

Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1-methylethyl)-

• Inchi： 1S/C13H21N3O/c1-9(2)15-12(17)16-11-7-5-10(6-8-11)13(3,4)14/h5-9H,14H2,1-4H3,(H2,15,16,17)
• InChI Key： ANVSDOKCQVZXEN-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C(N)(C)C)C=C1)C(NC(C)C)=O

Additional information on Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1-methylethyl)-

Comprehensive Overview of Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1-methylethyl)- (CAS No. 2138191-39-4)

Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1-methylethyl)- (CAS No. 2138191-39-4) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a urea moiety and substituted phenyl and isopropyl groups. These structural elements contribute to its diverse chemical properties and potential biological activities.

The molecular formula of Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1-methylethyl)- is C₁₃H₂₀N₄O, and it has a molecular weight of approximately 256.32 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, involving the coupling of appropriate amine and isocyanate precursors. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial production.

In the context of pharmaceutical research, Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1-methylethyl)- has shown promising potential as a lead compound for the development of new therapeutic agents. Recent studies have explored its activity in various biological assays, including enzyme inhibition, receptor binding, and cell-based assays. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in the pathogenesis of neurodegenerative diseases. This finding suggests that Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1-methylethyl)- could be further developed as a potential drug candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its pharmaceutical applications, Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1-methylethyl)- has also been investigated for its use in materials science. Researchers have explored its properties as a functional monomer in the synthesis of advanced polymers and coatings. The presence of the urea moiety and substituted phenyl groups provides unique opportunities for tailoring the physical and chemical properties of these materials. For example, a study published in Macromolecules demonstrated that polymers derived from this compound exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications in industries such as aerospace and automotive.

In addition to its potential applications in pharmaceuticals and materials science, Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1-methylethyl)- has also been studied for its role in chemical synthesis. The compound can serve as a versatile building block for the construction of more complex molecules. Its reactivity with various functional groups allows for the synthesis of a wide range of derivatives with diverse properties. This versatility makes it an attractive starting material for synthetic chemists working on the development of new compounds with specific functionalities.

The safety profile of Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1-methylethyl)- is an important consideration for both research and industrial applications. Toxicological studies have shown that this compound exhibits low toxicity when handled under appropriate conditions. However, as with any chemical substance, proper handling and storage protocols should be followed to ensure safety and minimize potential risks.

In conclusion, Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1-methylethyl)- (CAS No. 2138191-39-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and diverse chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its use, this compound is poised to play an increasingly important role in advancing our understanding and capabilities in fields such as pharmaceuticals, materials science, and chemical synthesis.